Methyl 2-{4,5-dimethoxy-2-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}acetate
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Overview
Description
Methyl 2-{4,5-dimethoxy-2-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}acetate is a useful research compound. Its molecular formula is C16H24N2O6S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Extended Oxazoles Synthesis : A study demonstrated the utility of 2-((Phenylsulfonyl)methyl)-4,5-diphenyloxazole as a scaffold for synthetic elaboration, which might suggest a pathway for synthesizing complex molecules like "Methyl 2-{4,5-dimethoxy-2-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}acetate" and exploring its properties (Patil & Luzzio, 2016).
Biological Interactions and Applications
- Sulfonamide Compounds with Metal Complexes : Research into sulfonamide-derived ligands and their metal complexes has shown significant antibacterial and antifungal activity, which could inform the biological applications of "this compound" if it shares similar sulfonamide characteristics (Chohan & Shad, 2011).
Analytical Chemistry Applications
- Molecular Probes Development : The synthesis and characterization of fluorescent solvatochromic dyes incorporating a dimethylamino group and a sulfonyl group suggest potential applications of "this compound" in the development of sensitive molecular probes for biological and chemical analysis (Diwu et al., 1997).
Environmental Applications
- Cobalt-Oxo Species in Environmental Remediation : A study on the generation of high-valent cobalt-oxo species from cobalt(II)-activated processes, which could oxidize pollutants recalcitrant to other attacks, provides insight into potential environmental applications of metal-activated degradation processes. This could suggest research pathways for the application of "this compound" in similar contexts (Zong et al., 2020).
Biochemical Analysis
Biochemical Properties
It is known that similar compounds have been found to interact with serotonin 5-HT2A and 5-HT2C receptors. These interactions could potentially influence a variety of biochemical reactions.
Cellular Effects
Given its potential interactions with serotonin receptors, it may influence cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
Properties
IUPAC Name |
methyl 2-[4,5-dimethoxy-2-(4-methylpiperazin-1-yl)sulfonylphenyl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O6S/c1-17-5-7-18(8-6-17)25(20,21)15-11-14(23-3)13(22-2)9-12(15)10-16(19)24-4/h9,11H,5-8,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBCMMHCYMFUCRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2CC(=O)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.